Cas no 1843235-41-5 (2,2-Bis(4-(heptyloxy)phenyl)butane)

• Product Name: 2,2-Bis(4-(heptyloxy)phenyl)butane
• CAS No: 1843235-41-5
• MF: C₃₀H₄₆O₂
• MW: 438.685049533844
• MDL: MFCD28656781
• CID: 4709036
• Update Time: 2025-06-15

2,2-Bis(4-(heptyloxy)phenyl)butane Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(4-(heptyloxy)phenyl)butane
• 4,4'-(Butane-2,2-diyl)bis((heptyloxy)benzene)

• MDL： MFCD28656781
• Inchi： 1S/C30H46O2/c1-5-8-10-12-14-24-31-28-20-16-26(17-21-28)30(4,7-3)27-18-22-29(23-19-27)32-25-15-13-11-9-6-2/h16-23H,5-15,24-25H2,1-4H3
• InChI Key： ZBRZCZRWMRIUTJ-UHFFFAOYSA-N
• SMILES： O(CCCCCCC)C1C=CC(=CC=1)C(C)(C1C=CC(=CC=1)OCCCCCCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 396
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2,2-Bis(4-(heptyloxy)phenyl)butane

Recent Advances in the Study of 2,2-Bis(4-(heptyloxy)phenyl)butane (CAS: 1843235-41-5) and Its Applications in Chemical Biology and Medicine

The compound 2,2-Bis(4-(heptyloxy)phenyl)butane (CAS: 1843235-41-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, biological activity, and potential industrial applications. The compound's distinctive biphenyl core and heptyloxy side chains contribute to its intriguing physicochemical properties, which have been explored in various contexts, including drug delivery systems and material science.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of advanced liquid crystalline materials. Its ability to form stable mesophases at specific temperature ranges makes it a promising candidate for display technologies and optoelectronic devices. Furthermore, the compound's amphiphilic nature has been investigated for its potential in self-assembling nanostructures, which could revolutionize targeted drug delivery systems. A 2023 study published in the Journal of Materials Chemistry demonstrated that derivatives of 2,2-Bis(4-(heptyloxy)phenyl)butane exhibited remarkable stability in physiological conditions, suggesting potential applications in controlled drug release formulations.

From a medicinal chemistry perspective, preliminary in vitro studies have shown that 2,2-Bis(4-(heptyloxy)phenyl)butane exhibits moderate inhibitory activity against certain inflammatory markers. While not currently classified as a drug candidate itself, its structural framework serves as an important scaffold for developing novel anti-inflammatory agents. Researchers at several pharmaceutical companies have filed patents covering derivatives of this compound for potential use in treating chronic inflammatory conditions. The compound's relatively low toxicity profile, as demonstrated in recent cytotoxicity assays, further enhances its appeal for biomedical applications.

The synthesis and scale-up of 2,2-Bis(4-(heptyloxy)phenyl)butane present interesting challenges that have been addressed in recent process chemistry studies. A 2024 publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield while reducing environmental impact through greener solvent systems. This advancement is particularly significant given the growing demand for sustainable chemical production methods in the pharmaceutical industry. Analytical characterization techniques, including NMR spectroscopy and mass spectrometry, have been crucial in verifying the purity and structural integrity of batches produced at various scales.

Looking forward, the research community anticipates several promising directions for 2,2-Bis(4-(heptyloxy)phenyl)butane. Computational chemistry approaches are being employed to model its interactions with biological targets, potentially uncovering new therapeutic applications. Additionally, its use as a building block for advanced polymeric materials continues to be an active area of investigation. As research progresses, this compound may bridge the gap between materials science and pharmaceutical development, offering innovative solutions to complex challenges in both fields. The coming years will likely see increased patent activity and collaborative research efforts centered on this versatile chemical entity.